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Compound of Interest

Compound Name: 2-fluoro-N-pentylaniline

CAS No.: 959275-67-3

Cat. No.: B12112997

Get Quote

Executive Summary
The introduction of a fluorine atom at the ortho position of N-pentylaniline fundamentally alters

the molecule's electronic and steric profile. While N-pentylaniline behaves as a typical electron-

rich secondary amine, 2-fluoro-N-pentylaniline exhibits significantly reduced basicity and

nucleophilicity. This "Ortho-Fluorine Effect" is driven by the strong inductive withdrawal (-I) of

the fluorine atom, which overrides its weak resonance donation (+R), and is further

compounded by steric inhibition of resonance (SIR). For drug development, the 2-fluoro analog

offers enhanced metabolic stability by blocking labile ortho-oxidation sites, albeit at the cost of

reduced reactivity in nucleophilic substitution reactions.

Physicochemical Profile
The following data synthesizes experimental values and high-confidence predictive models to

establish a baseline for comparison.
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Property N-Pentylaniline
2-Fluoro-N-
pentylaniline

Impact of 2-F
Substitution

Structure
Phenyl ring, N-pentyl

chain

Ortho-fluorinated

phenyl, N-pentyl chain

Electronic withdrawal

& Steric bulk

Molecular Weight 163.26 g/mol 181.25 g/mol +17.99 Da

Predicted pKa (BH⁺) ~5.05 - 5.40 ~3.60 - 3.90
-1.5 units (Reduced

Basicity)

LogP (Lipophilicity) ~3.8 ~4.1
+0.3 (Increased

Lipophilicity)

Boiling Point 258°C ~245°C (Predicted)
Slight reduction due to

decreased H-bonding

Electronic Character
Electron-Rich

(Activated Ring)

Deactivated Ring

(Inductively)

Reduced susceptibility

to oxidation

Mechanistic Analysis
Electronic Effects: The Inductive Dominance
In N-pentylaniline, the nitrogen lone pair donates electron density into the phenyl ring via

resonance (+R), making the ring susceptible to electrophilic aromatic substitution (EAS) and

the nitrogen moderately basic.

In 2-fluoro-N-pentylaniline, the fluorine atom exerts two opposing effects:

Inductive Effect (-I): Fluorine is highly electronegative, pulling electron density through the

sigma bond framework. This is the dominant effect at the ortho position.

Resonance Effect (+R): Fluorine can donate lone pair electrons, but this overlap is poor

compared to nitrogen.

Result: The strong -I effect pulls electron density away from the nitrogen atom.[1] This

destabilizes the developing positive charge in the transition state of N-alkylation or N-acylation,

effectively raising the activation energy (
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).

Steric Inhibition of Resonance (SIR)
The ortho-fluorine atom, while small (Van der Waals radius ~1.47 Å vs. 1.20 Å for H), creates

steric pressure on the N-pentyl group. This forces the N-pentyl chain to twist slightly out of

planarity with the phenyl ring.

Consequence: The nitrogen lone pair orbital (

-like) becomes less aligned with the aromatic

-system. While this normally increases basicity by localizing the lone pair, the proximal
electron-withdrawing fluorine overwhelms this, resulting in a net decrease in basicity.

Visualization: Reactivity & Metabolism
The following diagrams illustrate the kinetic and metabolic differences between the two

compounds.

Diagram 1: Nucleophilic Acylation Energy Profile
This diagram compares the energy landscape for the reaction of both amines with an

electrophile (e.g., Acetic Anhydride). Note the higher activation energy for the fluorinated

analog.
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The 2-F atom withdraws e- density,
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Caption: Comparative reaction coordinate showing the higher activation barrier for 2-fluoro-N-
pentylaniline due to inductive deactivation.

Diagram 2: Metabolic Divergence
Metabolic stability is a key reason for fluorination. The 2-F substituent blocks the primary site of

oxidative metabolism.
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Caption: The 2-fluoro substituent effectively blocks ortho-hydroxylation, a primary metabolic

pathway for N-alkylanilines.

Experimental Protocols
These protocols are designed to empirically validate the reactivity differences described above.

Protocol A: Competitive N-Acylation Kinetics
Objective: To quantify the relative nucleophilicity of the nitrogen atom in both compounds.

Principle: A competition reaction where equimolar amounts of both amines compete for a

limiting amount of acetic anhydride. The product ratio reflects the ratio of rate constants (

).
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Materials:

N-Pentylaniline (1.0 mmol)

2-Fluoro-N-pentylaniline (1.0 mmol)

Acetic Anhydride (0.5 mmol, Limiting Reagent)

Dichloromethane (DCM, anhydrous)

Internal Standard (e.g., Dodecane)

GC-MS or HPLC for analysis.

Workflow:

Preparation: In a flame-dried flask, dissolve 1.0 mmol of N-pentylaniline, 1.0 mmol of 2-
fluoro-N-pentylaniline, and the internal standard in 10 mL of anhydrous DCM.

Initiation: Cool the solution to 0°C. Add 0.5 mmol of acetic anhydride dropwise over 1 minute.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

Quench: Add 5 mL of saturated NaHCO₃ solution to quench unreacted anhydride.

Extraction: Extract the organic layer, dry over MgSO₄, and filter.

Analysis: Inject the sample into GC-MS.

Calculation: Integrate the peaks for the N-acetyl-N-pentylaniline and N-acetyl-2-fluoro-N-
pentylaniline.

Expected Result: The non-fluorinated product should dominate (Ratio > 5:1), confirming

the superior nucleophilicity of N-pentylaniline.

Protocol B: pKa Determination via Potentiometric
Titration
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Objective: To measure the conjugate acid dissociation constant (

) to quantify basicity.

Materials:

Analyte (0.01 M solution in 50% Methanol/Water to ensure solubility)

0.1 M HCl standard solution

0.1 M NaOH standard solution

Calibrated pH meter

Workflow:

Dissolution: Dissolve 0.5 mmol of the amine in 50 mL of 50% MeOH/H₂O.

Acidification: Add excess 0.1 M HCl (approx. 6 mL) to fully protonate the amine to its

ammonium salt form (

).

Titration: Titrate slowly with 0.1 M NaOH, recording pH every 0.1 mL.

Data Processing: Plot pH vs. Volume of NaOH. Identify the half-equivalence point (where

[Amine] = [Ammonium]).

Result: The pH at the half-equivalence point equals the pKa.

Validation: N-pentylaniline should yield a pKa ~5.[2]1. 2-Fluoro-N-pentylaniline should

yield a pKa ~3.7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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